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Abstract

This comprehensive guide provides a detailed framework for the analytical determination of
dibenzylamine purity, a critical parameter for its use in pharmaceutical synthesis, as a rubber
accelerator, and in fine chemical manufacturing.[1] We delve into the core analytical techniques
—High-Performance Liquid Chromatography (HPLC), Gas Chromatography (GC), Nuclear
Magnetic Resonance (NMR) Spectroscopy, and Mass Spectrometry (MS)—offering not just
procedural steps but the underlying scientific rationale for method selection and parameter
optimization. This document is intended for researchers, quality control analysts, and drug
development professionals seeking to establish robust, reliable, and regulatory-compliant
methods for purity assessment.

Introduction: The Imperative for Purity Analysis

Dibenzylamine (DBA), a secondary amine with the formula (CeHsCH2)2NH, is a key
intermediate in numerous chemical processes.[2] The purity of DBA is paramount, as impurities
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can adversely affect reaction yields, introduce toxic byproducts, and compromise the safety
and efficacy of final products, particularly in pharmaceutical applications. Impurities often
originate from the synthetic route, which may include the reductive amination of benzaldehyde
or catalytic hydrogenation processes.[2][3] Common process-related impurities include
unreacted starting materials like benzylamine, byproducts from over-alkylation such as
tribenzylamine, and degradation products.

A multi-technique analytical approach is essential for a comprehensive purity profile. While
chromatographic methods provide quantitative separation of the bulk substance from its
impurities, spectroscopic methods offer definitive structural confirmation and identification of
unknown components. All methods must be rigorously validated to ensure they are fit for their
intended purpose, in line with international regulatory standards such as the ICH guidelines.[4]

[5]16]

Chromatographic Purity Assessment: The
Quantitative Workhorse

Chromatographic techniques are fundamental for separating dibenzylamine from structurally
similar impurities and quantifying their levels. The choice between HPLC and GC depends
primarily on the volatility and thermal stability of the impurities of interest.

High-Performance Liquid Chromatography (HPLC)

HPLC is the premier technique for the purity and impurity profiling of dibenzylamine due to its
high resolution, sensitivity, and suitability for non-volatile or thermally labile compounds.
Reverse-phase HPLC (RP-HPLC) is the most common mode employed.

Causality Behind Experimental Choices:

o Stationary Phase: A C18 (octadecylsilyl) column is the standard choice, offering excellent
hydrophobic retention for the benzyl groups of DBA and related impurities. Columns with low
silanol activity are preferred to minimize peak tailing, a common issue with basic compounds
like amines.[7]

» Mobile Phase: A mixture of acetonitrile (or methanol) and water provides the necessary
polarity gradient for elution. The inclusion of an acid modifier, such as phosphoric acid or
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formic acid, is critical. It protonates the secondary amine of dibenzylamine, ensuring a
consistent ionic form and dramatically improving peak shape by masking interactions with
residual silanols on the column packing. Formic acid is preferred for mass spectrometry (MS)
compatible methods due to its volatility.[7]

» Detection: A UV detector set at ~210 nm is effective, as the benzene rings in dibenzylamine
and its likely aromatic impurities exhibit strong absorbance at this wavelength.[8]

Experimental Protocol: RP-HPLC Purity Assay

¢ Instrumentation: HPLC system with a quaternary pump, autosampler, column thermostat,
and UV/Vis or Photodiode Array (PDA) detector.

e Sample Preparation:

o Accurately weigh approximately 50 mg of the dibenzylamine sample into a 50 mL
volumetric flask.

o Dissolve and dilute to volume with the mobile phase diluent (e.g., 50:50
Acetonitrile/Water). This yields a stock solution of ~1 mg/mL.

o Filter the solution through a 0.45 um syringe filter prior to injection to remove particulates.

o Chromatographic Conditions:
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Parameter Recommended Setting Rationale
Standard for hydrophobic
Column C18, 4.6 x 150 mm, 5 um compounds; provides good
resolution.
) A: 0.1% Phosphoric Acid in Acid modifier improves peak
Mobile Phase o )
WaterB: Acetonitrile shape for amines.
0-20 min: 30% to 90% B20-25 Gradient elution ensures
Gradient min: 90% B25-26 min: 90% to separation of early and late-
30% B26-30 min: 30% B eluting impurities.
Typical for a 4.6 mm ID
Flow Rate 1.0 mL/min column, balancing speed and
resolution.
Ensures reproducible retention
Column Temp. 30°C )
times.
) High absorbance for aromatic
Detection UV at 210 nm )
rings.
o Standard volume for analytical
Injection Vol. 10 pL

scale.

o Data Analysis:

o Integrate all peaks in the chromatogram.

o Calculate the purity of dibenzylamine using the area percent method: % Purity = (Area of

Dibenzylamine Peak / Total Area of All Peaks) x 100

Workflow for HPLC Purity Analysis of Dibenzylamine
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Caption: Workflow from sample preparation to final report generation for HPLC-based purity
determination.

Gas Chromatography (GC)

GC is an excellent alternative or complementary technique, particularly for identifying and
quantifying volatile and semi-volatile impurities. It is often coupled with a Flame lonization
Detector (FID) for quantitation or a Mass Spectrometer (MS) for identification.

Causality Behind Experimental Choices:

o Stationary Phase: A polar column, such as one coated with a wax phase (polyethylene
glycol), is ideal for amine analysis. These columns provide better peak shapes for polar,
basic compounds compared to standard non-polar phases. An Agilent CP-Wax for Volatile
Amines is a specialized example.[9]

e Injector: A split/splitless injector is used. A split injection is suitable for analyzing the main
component, preventing column overload, while a splitless injection can be used for trace
impurity analysis.

e Oven Program: A temperature gradient (ramp) is crucial to ensure that impurities with a wide
range of boiling points are eluted and separated effectively.

Experimental Protocol: GC Purity Assay

¢ Instrumentation: GC system with a split/splitless injector, FID detector, and an appropriate
capillary column.

e Sample Preparation:
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o Prepare a ~1 mg/mL solution of dibenzylamine in a suitable solvent like methanol or

dichloromethane.

o Chromatographic Conditions:

Parameter Recommended Setting Rationale
Agilent CP-Wax for Volatile Specialized polar phase for
Column Amines, 0.32 mm x 25 m, 1.2 improved peak shape of
pum amines.[9]
) Helium or Hydrogen at 1.0 Inert carrier gas for sample
Carrier Gas )
mL/min transport.
_ Ensures rapid volatilization of
Injector Temp. 250 °C

the sample.

Oven Program

Initial: 80°C, hold 2 minRamp:
10°C/min to 280°C, hold 5 min

Separates compounds based

on boiling point differences.[10]

Universal detector for organic

Detector FID at 280 °C compounds, provides
quantitative data.
o ] o Prevents column overload and
Injection 1 pL with a 50:1 split ratio

ensures sharp peaks.

e Data Analysis:

o Purity is determined by area percent, similar to the HPLC method. For impurity

identification, the same GC conditions can be used with a Mass Spectrometer as the

detector.

Spectroscopic Analysis: Structural Confirmation

and ldentification

Spectroscopic methods are indispensable for confirming the identity of the main peak as

dibenzylamine and for elucidating the structures of unknown impurities.
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Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR provides unambiguous structural information. Both *H and 3C NMR are used for identity

confirmation.

Principle of Application: The *H NMR spectrum of pure dibenzylamine is characterized by
distinct signals for the aromatic protons, the benzylic methylene (CHz) protons, and the amine
(NH) proton. The integration (area under the peak) of these signals corresponds to the number
of protons, confirming the structure. Impurities will present their own unique sets of peaks,
allowing for their identification and, with an internal standard (QNMR), their quantification.

Expected *H NMR Signals for Dibenzylamine (in CDClIs):

Chemical Shift (5,

Protons Multiplicity Integration
ppm)

Aromatic (CeHs) ~7.20-7.40 Multiplet 10H

Methylene (-CHz-) ~3.80 Singlet 4H

Amine (-NH-) ~1.60 Broad Singlet 1H

(Note: Data derived
from typical spectral
databases).[11][12]

Mass Spectrometry (MS)

MS is the gold standard for impurity identification, providing molecular weight and
fragmentation data. When coupled with a chromatographic inlet (GC-MS or LC-MS), it allows
for the separation and identification of trace components in a single run.

Principle of Application: In the mass spectrometer, dibenzylamine is ionized (e.g., by electron
ionization or electrospray) and then fragmented. The resulting fragmentation pattern is a unique
fingerprint. The most common fragment is the benzyl cation (m/z 91), formed by the cleavage
of the C-N bond. Another significant fragmentation pathway involves the loss of ammonia to
form an ion at m/z 181.[13] This information is critical for confirming the identity of the main

© 2026 BenchChem. All rights reserved. 7/14 Tech Support


https://www.chemicalbook.com/SpectrumEN_103-49-1_1HNMR.htm
https://www.rsc.org/suppdata/c8/sc/c8sc00526e/c8sc00526e1.pdf
https://pubmed.ncbi.nlm.nih.gov/16924596/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b129853?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

peak and for proposing structures for unknown impurity peaks by analyzing their respective
mass spectra.

Characteristic Fragmentation Pathways of Dibenzylamine in MS

Dibenzylamine lon
(m/z 197)

Benzyl Cation
(m/z 91)

lon at m/z 181

Click to download full resolution via product page

Caption: Key fragmentation routes for dibenzylamine observed in mass spectrometry.

Method Validation: Ensuring Trustworthiness and
Compliance

A developed analytical method is incomplete without validation. Validation provides
documented evidence that the procedure is suitable for its intended purpose.[6] The
International Council for Harmonisation (ICH) guideline Q2(R2) provides a framework for this
process.[4][5][14]

Core Validation Parameters for an Impurity Method:
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Typical Acceptance

Parameter Purpose .
Criteria
To ensure the method can Peak purity analysis (for
o separate and detect the HPLC-PDA), resolution > 2
Specificity ] - i
analyte from impurities and between adjacent peaks.[4]
matrix components. [14]
To demonstrate a proportional
] ) relationship between analyte Correlation coefficient (r?) =
Linearity ]
concentration and detector 0.99.
response.
The concentration interval over  Typically from the reporting
Range which the method is precise, threshold to 120% of the
accurate, and linear. impurity specification limit.[14]
% Recovery of spiked
The closeness of test resultsto N o
Accuracy impurities should be within 80-
the true value.
120% for low levels.
Repeatability (RSD < 5-15%
o The degree of scatter between ) )
Precision depending on concentration)

a series of measurements.

and Intermediate Precision.[4]

Limit of Quantitation (LOQ)

The lowest amount of analyte
that can be quantitatively
determined with suitable

precision and accuracy.

Signal-to-Noise ratio of ~10:1.
Must be at or below the

reporting threshold.[15]

Limit of Detection (LOD)

The lowest amount of analyte
that can be detected but not

necessarily quantified.

Signal-to-Noise ratio of ~3:1.

Decision Tree for Method Selection
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Caption: A logical approach to selecting the appropriate analytical technique for dibenzylamine
analysis.

Conclusion

The determination of dibenzylamine purity requires a well-structured, multi-technique approach.
RP-HPLC serves as the primary tool for quantitative analysis, providing robust separation of
the main component from its impurities. GC offers a powerful alternative for volatile
compounds. Spectroscopic methods, namely MS and NMR, are essential for the definitive
identification of the active substance and the structural elucidation of any unknown impurities.
By combining these techniques within a framework of rigorous method validation according to
ICH guidelines, scientists can ensure the generation of accurate, reliable, and defensible purity
data, safeguarding the quality and consistency of the final product.

© 2026 BenchChem. All rights reserved. 10/14 Tech Support


https://www.benchchem.com/product/b129853/docs?utm_src=pdf-body-img#application-note-a-multi-faceted-approach-to-the-analytical-determination-of-dibenzylamine-purity
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b129853?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

References

e SIELC Technologies. (n.d.). Separation of Dibenzylamine on Newcrom R1 HPLC column.
Retrieved from [Link]

o AMSbiopharma. (2025, July 22). ICH Guidelines for Analytical Method Validation Explained.
Retrieved from [Link]

e Gu, C. L., &Wen,Y. (1998). An unprecedented rearrangement in collision-induced mass
spectrometric fragmentation of protonated benzylamines. Journal of the American Society for
Mass Spectrometry, 9(8), 850—858. Retrieved from [Link]

e ICH. (1996, November). Validation of Analytical Procedures: Text and Methodology Q2(R1).
Retrieved from [Link]

» National Institute of Standards and Technology. (n.d.). Dibenzylamine. NIST Chemistry
WebBook. Retrieved from [Link]

e mzCloud. (2015, June 2). Dibenzylamine. Retrieved from [Link]

e PubChem. (n.d.). Dibenzylamine. National Center for Biotechnology Information. Retrieved
from [Link]

o European Medicines Agency. (2024, June 14). ICH Q2(R?2) Validation of analytical
procedures. Retrieved from [Link]

o European Medicines Agency. (2006, June). ICH Q3B(R2) Impurities in New Drug Products.
Retrieved from [Link]

 International Journal of Research and Review. (2025, August 8). Analytical Method
Validation: ICH and USP Perspectives. Retrieved from [Link]

e Google Patents. (n.d.). US4163025A - Process for the production of benzylamine and
dibenzylamine.

¢ National Institute of Standards and Technology. (n.d.). Dibenzylamine IR Spectrum. NIST
Chemistry WebBook. Retrieved from [Link]

© 2026 BenchChem. All rights reserved. 11/14 Tech Support


https://sielc.com/hplc-application-note/separation-of-dibenzylamine-on-newcrom-r1-hplc-column.html
https://www.amsbiopharma.com/blog/ich-guidelines-for-analytical-method-validation/
https://pubmed.ncbi.nlm.nih.gov/9879203/
https://database.ich.org/sites/default/files/Q2_R1__Guideline.pdf
https://webbook.nist.gov/cgi/cbook.cgi?ID=C103491&Type=Mass
https://www.mzcloud.org/compound/show/LMSD00000088
https://pubchem.ncbi.nlm.nih.gov/compound/7656
https://www.ema.europa.eu/en/ich-q2r2-validation-analytical-procedures-scientific-guideline
https://www.ema.europa.eu/en/documents/scientific-guideline/ich-q-3-b-r2-impurities-new-drug-products-step-5_en.pdf
https://www.ijrrjournal.com/IJRR_Vol.12_Issue.8_Aug2025/IJRR0021.pdf
https://webbook.nist.gov/cgi/cbook.cgi?ID=C103491&Type=IR-SPEC&Index=1#IR-SPEC
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b129853?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Dibenzylamine: A Deep Dive into its
Chemical Properties and Synthesis. Retrieved from [Link]

lali, W., Rayner, P. J., & Duckett, S. B. (2018). Direct and Indirect Hyperpolarisation of
Amines using paraHydrogen. The Royal Society of Chemistry. Supporting Information.
Retrieved from [Link]

YangZhou ShuangDing Chem Co.,Ltd. (n.d.). Dibenzylamine. Retrieved from [Link]
SpectraBase. (n.d.). Dibenzylamine - Optional[13C NMR] - Spectrum. Retrieved from [Link]

SIELC Technologies. (n.d.). HPLC Method for Separation of Benzonitrile, Toluene and
Benzylamine on Primesep A Column. Retrieved from [Link]

The Automated Topology Builder (ATB) and Repository. (n.d.). Dibenzylamine | C14H15N |
MD Topology | NMR | X-Ray. Retrieved from [Link]

Agilent. (2011). Analysis of alkyl and aromatic amines. Application Note. Retrieved from
[Link]

Royal Society of Chemistry. (2019, February 26). Development of a HPLC-FL method to
determine benzaldehyde after derivatization with N-acetylhydrazine acridone and its
application for determination of semicarbazide-sensitive amine oxidase activity in human
serum. Retrieved from [Link]

SciSpace. (2017, January 10). Development and Validation of Alternative Analytical Method
for Determination of Related Substances of Benzydamine Hydrochloride. Retrieved from
[Link]

Scribd. (n.d.). HPLC Method for Benzydamine Analysis. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2026 BenchChem. All rights reserved. 12 /14 Tech Support


https://www.inno-pharmchem.com/news/dibenzylamine-a-deep-dive-into-its-chemical-properties-and-synthesis-33677496.html
https://www.rsc.org/suppdata/c8/sc/c8sc02250j/c8sc02250j1.pdf
http://www.shuangdingchem.com/dibenzylamine-cas-103-49-1-118.html
https://spectrabase.com/spectrum/CVPqKeFzlI7
https://sielc.com/hplc-application-note/hplc-method-for-separation-of-benzonitrile-toluene-and-benzylamine-on-primesep-a-column.html
https://atb.uq.edu.au/molecule.py?molid=173184
https://www.agilent.com/cs/library/applications/A00701.pdf
https://pubs.rsc.org/en/content/articlelanding/2019/ay/c8ay02660b
https://typeset.io/papers/development-and-validation-of-alternative-analytical-method-25l251k7pl
https://www.scribd.com/document/247161048/HPLC-Method-for-Benzydamine-Analysis
https://www.benchchem.com/product/b129853?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b129853?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Sources

1. Dibenzylamine | C14H15N | CID 7656 - PubChem [pubchem.ncbi.nlm.nih.gov]
2. nbinno.com [nbinno.com]

3. US4163025A - Process for the production of benzylamine and dibenzylamine - Google
Patents [patents.google.com]

4. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma
[amsbiopharma.com]

5. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines
Agency (EMA) [ema.europa.eu]

6. ijrrjournal.com [ijrrjournal.com]

7. Separation of Dibenzylamine on Newcrom R1 HPLC column | SIELC Technologies
[sielc.com]

8. HPLC Method for Separation of Benzonitrile, Toluene and Benzylamine on Primesep A
Column | SIELC Technologies [sielc.com]

9. agilent.com [agilent.com]

10. pdf.benchchem.com [pdf.benchchem.com]

11. Dibenzylamine(103-49-1) 1H NMR spectrum [chemicalbook.com]
12. rsc.org [rsc.org]

13. An unprecedented rearrangement in collision-induced mass spectrometric fragmentation
of protonated benzylamines - PubMed [pubmed.ncbi.nlm.nih.gov]

14. database.ich.org [database.ich.org]
15. ema.europa.eu [ema.europa.eu]

To cite this document: BenchChem. [Application Note: A Multi-faceted Approach to the
Analytical Determination of Dibenzylamine Purity]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b129853/docs#application-note-a-multi-
faceted-approach-to-the-analytical-determination-of-dibenzylamine-purity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2026 BenchChem. All rights reserved. 13/14 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Dibenzylamine
https://www.nbinno.com/article/pharmaceutical-intermediates/dibenzylamine-chemical-properties-synthesis-cg
https://patents.google.com/patent/US4163025A/en
https://patents.google.com/patent/US4163025A/en
https://amsbiopharma.com/ich-guidelines-analytical-method/
https://amsbiopharma.com/ich-guidelines-analytical-method/
https://www.ema.europa.eu/en/ich-q2r2-validation-analytical-procedures-scientific-guideline
https://www.ema.europa.eu/en/ich-q2r2-validation-analytical-procedures-scientific-guideline
https://www.ijrrjournal.com/IJRR_Vol.12_Issue.8_August2025/IJRR09.pdf
https://sielc.com/separation-of-dibenzylamine-on-newcrom-c18-hplc-column
https://sielc.com/separation-of-dibenzylamine-on-newcrom-c18-hplc-column
https://sielc.com/hplc-separation-of-aromatics
https://sielc.com/hplc-separation-of-aromatics
https://www.agilent.com/Library/applications/A00701.pdf
https://pdf.benchchem.com/1295/Benchmarking_the_Purity_of_Synthesized_4_Isopropylbenzylamine_A_Comparative_Guide.pdf
https://www.chemicalbook.com/SpectrumEN_103-49-1_1HNMR.htm
https://www.rsc.org/suppdata/c8/sc/c8sc00526e/c8sc00526e1.pdf
https://pubmed.ncbi.nlm.nih.gov/16924596/
https://pubmed.ncbi.nlm.nih.gov/16924596/
https://database.ich.org/sites/default/files/Q2%28R1%29%20Guideline.pdf
https://www.ema.europa.eu/en/documents/scientific-guideline/ich-q-3-b-r2-impurities-new-drug-products-step-5_en.pdf
https://www.benchchem.com/product/b129853/docs#application-note-a-multi-faceted-approach-to-the-analytical-determination-of-dibenzylamine-purity
https://www.benchchem.com/product/b129853/docs#application-note-a-multi-faceted-approach-to-the-analytical-determination-of-dibenzylamine-purity
https://www.benchchem.com/product/b129853/docs#application-note-a-multi-faceted-approach-to-the-analytical-determination-of-dibenzylamine-purity
https://www.benchchem.com/product/b129853/docs#application-note-a-multi-faceted-approach-to-the-analytical-determination-of-dibenzylamine-purity
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b129853?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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